4/'-((1,7-Dihydro-7-oxo-5-propyl-1,2,4-triazolo(4,3-a)pyrimidin-6-yl)methyl)-(1,1/'-biphenyl)-2-carb
4/'-((1,7-Dihydro-7-oxo-5-propyl-1,2,4-triazolo(4,3-a)pyrimidin-6-yl)methyl)-(1,1/'-biphenyl)-2-carb
Brand Name:
Vulcanchem
CAS No.:
168152-96-3
VCID:
VC0067313
InChI:
InChI=1S/C22H21N5O2/c1-2-5-19-18(21(29)25-22-26-24-13-27(19)22)12-14-8-10-15(11-9-14)16-6-3-4-7-17(16)20(23)28/h3-4,6-11,13H,2,5,12H2,1H3,(H2,23,28)(H,25,26,29)
SMILES:
CCCC1=C(C(=O)N=C2N1C=NN2)CC3=CC=C(C=C3)C4=CC=CC=C4C(=O)N
Molecular Formula:
C22H21N5O2
Molecular Weight:
387.4 g/mol
4/'-((1,7-Dihydro-7-oxo-5-propyl-1,2,4-triazolo(4,3-a)pyrimidin-6-yl)methyl)-(1,1/'-biphenyl)-2-carb
CAS No.: 168152-96-3
Main Products
VCID: VC0067313
Molecular Formula: C22H21N5O2
Molecular Weight: 387.4 g/mol
| CAS No. | 168152-96-3 |
|---|---|
| Product Name | 4/'-((1,7-Dihydro-7-oxo-5-propyl-1,2,4-triazolo(4,3-a)pyrimidin-6-yl)methyl)-(1,1/'-biphenyl)-2-carb |
| Molecular Formula | C22H21N5O2 |
| Molecular Weight | 387.4 g/mol |
| IUPAC Name | 2-[4-[(7-oxo-5-propyl-1H-[1,2,4]triazolo[4,3-a]pyrimidin-6-yl)methyl]phenyl]benzamide |
| Standard InChI | InChI=1S/C22H21N5O2/c1-2-5-19-18(21(29)25-22-26-24-13-27(19)22)12-14-8-10-15(11-9-14)16-6-3-4-7-17(16)20(23)28/h3-4,6-11,13H,2,5,12H2,1H3,(H2,23,28)(H,25,26,29) |
| Standard InChIKey | WNFVZZVKAUYMFL-UHFFFAOYSA-N |
| Isomeric SMILES | CCCC1=C(C(=O)N=C2N1C=NN2)CC3=CC=C(C=C3)C4=CC=CC=C4C(=O)N |
| SMILES | CCCC1=C(C(=O)N=C2N1C=NN2)CC3=CC=C(C=C3)C4=CC=CC=C4C(=O)N |
| Canonical SMILES | CCCC1=C(C(=O)N=C2N1C=NN2)CC3=CC=C(C=C3)C4=CC=CC=C4C(=O)N |
| Synonyms | 4/'-((1,7-Dihydro-7-oxo-5-propyl-1,2,4-triazolo(4,3-a)pyrimidin-6-yl)methyl)-(1,1/'-biphenyl)-2-carboxamide |
| PubChem Compound | 3074933 |
| Last Modified | Nov 09 2021 |
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